Cas no 1849305-85-6 (1-[(2-Methoxyethoxy)methyl]cyclobutan-1-amine)

• Product Name: 1-[(2-Methoxyethoxy)methyl]cyclobutan-1-amine
• CAS No: 1849305-85-6
• MF: C₈H₁₇NO₂
• MW: 159.2260825634
• CID: 5872366
• PubChem ID: 165475106
• Update Time: 2025-10-28

1-[(2-Methoxyethoxy)methyl]cyclobutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-[(2-methoxyethoxy)methyl]cyclobutan-1-amine
• EN300-1122239
• 1849305-85-6
• 1-[(2-Methoxyethoxy)methyl]cyclobutan-1-amine

• Inchi： 1S/C8H17NO2/c1-10-5-6-11-7-8(9)3-2-4-8/h2-7,9H2,1H3
• InChI Key： MMAWLKNWPAODTH-UHFFFAOYSA-N
• SMILES： O(CCOC)CC1(CCC1)N

Computed Properties

• Exact Mass: 159.125928785g/mol
• Monoisotopic Mass: 159.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 113
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 44.5Ų

Additional information on 1-[(2-Methoxyethoxy)methyl]cyclobutan-1-amine

Comprehensive Overview of 1-[(2-Methoxyethoxy)methyl]cyclobutan-1-amine (CAS No. 1849305-85-6)

1-[(2-Methoxyethoxy)methyl]cyclobutan-1-amine (CAS No. 1849305-85-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound, featuring a cyclobutane core modified with a methoxyethoxymethyl substituent, is increasingly studied for its potential applications in drug discovery and material science. Researchers are particularly interested in its role as a building block for synthesizing novel bioactive molecules, given its balanced lipophilicity and steric profile.

In recent years, the demand for functionalized cyclobutane derivatives like 1-[(2-Methoxyethoxy)methyl]cyclobutan-1-amine has surged, driven by trends in fragment-based drug design (FBDD) and proteolysis-targeting chimeras (PROTACs). These methodologies rely on small, rigid scaffolds to enhance binding affinity and selectivity. The compound’s CAS No. 1849305-85-6 is frequently searched in academic and industrial databases, reflecting its relevance in medicinal chemistry and high-throughput screening.

From a synthetic perspective, 1-[(2-Methoxyethoxy)methyl]cyclobutan-1-amine exemplifies the growing interest in strain-release functionalization. The cyclobutane ring introduces angle strain, which can be exploited to drive selective reactions—a hot topic in click chemistry and bioorthogonal labeling. Its amine group further allows for diverse derivatization, making it a versatile intermediate for peptide mimetics and covalent inhibitors.

Environmental and regulatory considerations also shape the discourse around this compound. With the rise of green chemistry, researchers are exploring sustainable routes to synthesize 1-[(2-Methoxyethoxy)methyl]cyclobutan-1-amine, minimizing hazardous byproducts. Questions like "Is CAS 1849305-85-6 biodegradable?" or "What are the solvent alternatives for its purification?" are increasingly common in forums and search queries, highlighting the intersection of innovation and sustainability.

Analytical characterization of 1-[(2-Methoxyethoxy)methyl]cyclobutan-1-amine typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure compliance with stringent quality standards, particularly for GMP-grade applications. The compound’s stability under various pH conditions and thermal profiles is another area of active investigation, addressing user queries like "How to store CAS 1849305-85-6 long-term?".

Looking ahead, 1-[(2-Methoxyethoxy)methyl]cyclobutan-1-amine is poised to play a pivotal role in emerging fields such as RNA-targeted therapeutics and metal-organic frameworks (MOFs). Its adaptability aligns with the demand for multifunctional intermediates in cutting-edge research. As the scientific community continues to explore its potential, this compound remains a subject of both theoretical and practical significance.